(Z)-2-Cyano-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-3-(3-hydroxyphenyl)prop-2-enamide

• IUPAC Name: (Z)-2-cyano-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-3-(3-hydroxyphenyl)prop-2-enamide
• InChI: InChI=1S/C21H18N4O3/c1-14-19(21(28)25(24(14)2)17-8-4-3-5-9-17)23-20(27)16(13-22)11-15-7-6-10-18(26)12-15/h3-12,26H,1-2H3,(H,23,27)/b16-11-
• InChI Key: DEICYEQWXYVFKW-WJDWOHSUSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=O)C(=CC3=CC(=CC=C3)O)C#N
• Isomeric SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)NC(=O)/C(=C\C3=CC(=CC=C3)O)/C#N
• Molecular Formula: C21H18N4O3
• Molecular Weight: 374.4 g/mol

Description

(Z)-2-Cyano-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-3-(3-hydroxyphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C21H18N4O3 and its molecular weight is 374.4. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-Cyano-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-3-(3-hydroxyphenyl)prop-2-enamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-Cyano-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-3-(3-hydroxyphenyl)prop-2-enamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis and Biological Activity

The compound has been utilized in the synthesis of heterocycles, revealing its versatility in organic chemistry. For instance, derivatives of this compound have been used as key intermediates in the synthesis of pyrazole, pyridine, and pyrimidine derivatives. These synthetic pathways are crucial for developing compounds with potential biological activities, including antimicrobial and anti-inflammatory properties. Studies demonstrate that some derivatives exhibit significant biological activity, underscoring the compound's importance in medicinal chemistry research (Fadda et al., 2012), (Bondock et al., 2008).

Synthesis and Application in Molecular Logic Gates

Another intriguing application of this compound is in the development of chemosensors. Derivatives have been designed to show discriminating fluorescent responses for the highly selective and sensitive detection of metal ions, such as Cu²⁺ and Zn²⁺. This specificity is leveraged in constructing molecular logic gates, a foundational aspect of molecular computing. Such applications are pivotal in advancing the fields of molecular electronics and sensor technology (Fegade et al., 2015).

Antimicrobial and Anti-inflammatory Activities

Research on derivatives of (Z)-2-Cyano-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-3-(3-hydroxyphenyl)prop-2-enamide has highlighted their potential in treating infections and inflammation. Compounds synthesized from this base molecule have shown promising antimicrobial effects against various pathogens, along with significant anti-inflammatory activity. These findings suggest potential pharmaceutical applications, offering a pathway to new treatments for infectious diseases and inflammatory conditions (Ahmed, 2017).